1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, the specific molecular structure analysis for “1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole” is not available in the current resources .Chemical Reactions Analysis
The chemical reactions involving “1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole” are not explicitly mentioned in the current resources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. The specific physical and chemical properties for “1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole” are not available in the current resources .Scientific Research Applications
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Bromophenols : Bromophenols are organic compounds consisting of hydroxyl groups and bromine atoms bonded to a benzene ring. They can be viewed as hydroxyl derivatives of bromobenzene, or as brominated derivatives of phenol. There are five basic types of bromophenols (mono- to pentabromophenol) and 19 different bromophenols in total when positional isomerism is taken into account . Bromophenols are produced by electrophilic halogenation of phenol with bromine .
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2-Bromophenylboronic acid : This compound is used in the field of organic chemistry. It is used to catalyze the formation of amide bonds from amines and carboxylic acids . It is also used to promote greener amidations of carboxylic acids and amines in catalytic amounts .
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Alpha-Bromoketones : While not directly related to your compound, alpha-bromoketones are another class of brominated compounds. For example, 2-Bromo-1-(1-phenyl)ethanone and 2-Bromo-1-(4-fluorophenyl)ethanone have been synthesized and characterized .
Safety And Hazards
The safety data sheets (SDS) provide information about the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product. The specific safety and hazards information for “1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole” is not available in the current resources .
properties
IUPAC Name |
1-(2-bromophenyl)-2,5-dimethylpyrrole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13/h3-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUAFHPQVHBZKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=CC=CC=C2Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60356979 |
Source
|
| Record name | 1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60356979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole | |
CAS RN |
132253-56-6 |
Source
|
| Record name | 1-(2-bromophenyl)-2,5-dimethyl-1H-pyrrole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60356979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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